Cas no 348081-57-2 (Malic acid; (S)-form, O-(3,4,5-Trihydroxybenzoyl))

• Product Name: Malic acid; (S)-form, O-(3,4,5-Trihydroxybenzoyl)
• CAS No: 348081-57-2
• MF: C₁₁H₁₀O₉
• MW: 286.191704273224
• CID: 6704835
• Update Time: 2024-03-02

Malic acid; (S)-form, O-(3,4,5-Trihydroxybenzoyl) Chemical and Physical Properties

Names and Identifiers

• Malic acid; (S)-form, O-(3,4,5-Trihydroxybenzoyl)

• Inchi： 1S/C11H10O9/c12-5-1-4(2-6(13)9(5)16)11(19)20-7(10(17)18)3-8(14)15/h1-2,7,12-13,16H,3H2,(H,14,15)(H,17,18)
• InChI Key： NSOJLVUORKKGRI-UHFFFAOYSA-N
• SMILES： OC(CC(C(=O)O)OC(C1C=C(O)C(O)=C(O)C=1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• XLogP3: 0.0419999999999999

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters